Cas no 87527-71-7 (1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-N-methyl-
• CAS No: 87527-71-7
• MF: C₁₂H₁₃Cl₂N₃OS
• MW: 318.222119092941
• CID: 655372
• PubChem ID: 13272849
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-N-methyl-
• 5-[3-(3,5-dichlorophenoxy)propyl]-N-methyl-1,3,4-thiadiazol-2-amine
• 87527-71-7
• DTXSID10533798

• Inchi： 1S/C12H13Cl2N3OS/c1-15-12-17-16-11(19-12)3-2-4-18-10-6-8(13)5-9(14)7-10/h5-7H,2-4H2,1H3,(H,15,17)
• InChI Key： FDVCGKCFJVIUPU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCCCC1=NN=C(NC)S1)Cl

Computed Properties

• Exact Mass: 317.0156386g/mol
• Monoisotopic Mass: 317.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.3Ų